![molecular formula C18H20N2O3S B4188432 N-phenyl-1-(phenylsulfonyl)-3-piperidinecarboxamide](/img/structure/B4188432.png)
N-phenyl-1-(phenylsulfonyl)-3-piperidinecarboxamide
Overview
Description
“N-phenyl-1-(phenylsulfonyl)-3-piperidinecarboxamide” is a chemical compound . It has been studied as a potential inhibitor of the NLRP3 inflammasome , which is a protein complex involved in the immune response. The compound has been designed and synthesized as part of efforts to develop analogs based on the N-(phenylcarbamoyl)benzenesulfonamide scaffold .
Synthesis Analysis
The synthesis of this compound involves the design of novel NLRP3 inflammasome inhibitors based on the N-(phenylcarbamoyl)benzenesulfonamide scaffold . The sulfonylurea linker in the compound can tolerate chemical modifications, such as changing the position of the carbonyl and sulfonyl group or inserting a cyclopropyl group . This flexibility in the synthesis process has led to the identification of several potent and diversified NLRP3 antagonists .Scientific Research Applications
- Research : N-phenyl-1-(phenylsulfonamido)cyclopropane-1-carboxamide analogs have been designed and synthesized as NLRP3 inflammasome inhibitors. These compounds exhibit low nanomolar inhibitory activities and may serve as valuable pharmacological probes or potential drug candidates .
- Discovery : N-Phenyl-1-(phenylsulfonyl)-1H-1,2,4-triazol-3-amine has been explored as a new class of NNRTIs to avoid HAND. These compounds show promise in inhibiting HIV-1 reverse transcriptase .
Inflammasome Inhibition
HIV-1 Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs)
1,2,3-Triazole Chemistry
Mechanism of Action
Target of Action
N-Phenyl-1-(phenylsulfonyl)-3-piperidinecarboxamide is a novel compound with potential therapeutic applications. Reverse transcriptase is an enzyme that plays a crucial role in the replication of HIV, making it a primary target for antiretroviral drugs .
Mode of Action
As an NNRTI, N-Phenyl-1-(phenylsulfonyl)-3-piperidinecarboxamide works by binding to and inhibiting the function of reverse transcriptase . This prevents the virus from replicating its genetic material, thereby halting the proliferation of the virus within the host .
Biochemical Pathways
As an nnrti, it is likely to interfere with the hiv replication cycle by inhibiting the reverse transcription process . This prevents the conversion of viral RNA into DNA, a critical step in the viral replication process .
Pharmacokinetics
One study suggests that a similar compound demonstrated good in vivo brain penetration . This could potentially make it effective in treating HIV-associated neurocognitive disorders (HAND), which are often difficult to manage due to the inability of many drugs to cross the blood-brain barrier .
Result of Action
The primary result of N-Phenyl-1-(phenylsulfonyl)-3-piperidinecarboxamide’s action is the inhibition of HIV replication. By preventing the virus from replicating its genetic material, the compound can help to control the level of virus in the body . This can slow the progression of the disease and reduce the risk of transmission .
properties
IUPAC Name |
1-(benzenesulfonyl)-N-phenylpiperidine-3-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3S/c21-18(19-16-9-3-1-4-10-16)15-8-7-13-20(14-15)24(22,23)17-11-5-2-6-12-17/h1-6,9-12,15H,7-8,13-14H2,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGQKFBLMVPJJHT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)C2=CC=CC=C2)C(=O)NC3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(benzenesulfonyl)-N-phenylpiperidine-3-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.